Cas no 2153203-80-4 (benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate)

• Product Name: benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate
• CAS No: 2153203-80-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6440446
• PubChem ID: 165913691
• Update Time: 2025-05-20

benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2153203-80-4
• EN300-7261722
• benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate

• Inchi： 1S/C12H13NO3/c14-9-5-4-8-13-12(15)16-10-11-6-2-1-3-7-11/h1-3,6-7,14H,8-10H2,(H,13,15)
• InChI Key： JFCOOXHHOSESGU-UHFFFAOYSA-N
• SMILES： O(C(NCC#CCO)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate

Comprehensive Overview of Benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate (CAS No. 2153203-80-4)

Benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate (CAS No. 2153203-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate and hydroxybutynyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a benzyl group with a hydroxybutynyl side chain, makes it a valuable building block for drug discovery and development.

In recent years, the demand for benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate has surged due to its potential applications in targeted drug delivery systems and prodrug formulations. Researchers are particularly interested in its ability to enhance the solubility and bioavailability of therapeutic agents. The compound's hydroxybutynyl moiety allows for efficient conjugation with other molecules, enabling the design of biocompatible and biodegradable materials. This aligns with the growing trend in green chemistry and sustainable pharmaceutical manufacturing.

One of the most frequently asked questions about benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate is its role in peptide synthesis. The compound's carbamate group acts as a protective moiety for amines, facilitating the stepwise assembly of peptides. This feature is crucial in the development of peptide-based therapeutics, which are gaining traction for their high specificity and low toxicity. Additionally, the compound's hydroxybutynyl side chain can be further functionalized, making it a key player in click chemistry applications.

The synthesis of benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate typically involves the reaction of 4-hydroxybut-2-yn-1-amine with benzyl chloroformate under controlled conditions. This process highlights the importance of regioselective and stereoselective reactions in modern organic chemistry. The compound's purity and stability are critical factors, as they directly impact its performance in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control.

Another area of interest is the compound's potential in cancer research. The hydroxybutynyl group can be leveraged to create targeted anticancer agents that selectively bind to tumor cells. This approach minimizes off-target effects and reduces systemic toxicity, addressing a major challenge in oncology. Furthermore, the compound's compatibility with nanoparticle-based delivery systems opens new avenues for precision medicine.

From an industrial perspective, benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate is produced under stringent regulatory guidelines to meet the demands of GMP-compliant facilities. Its applications extend beyond pharmaceuticals to include cosmetic ingredients and agrochemicals, where its biodegradability and low environmental impact are highly valued. As the focus on eco-friendly and sustainable solutions intensifies, this compound is poised to play a pivotal role in multiple industries.

In summary, benzyl N-(4-hydroxybut-2-yn-1-yl)carbamate (CAS No. 2153203-80-4) is a multifaceted compound with broad applications in pharmaceuticals, biotechnology, and material science. Its unique structural features and functional versatility make it a subject of ongoing research and innovation. As scientists continue to explore its potential, this compound is expected to contribute significantly to advancements in drug development and sustainable chemistry.